Cas no 38652-80-1 (1-(3-Dimethylaminopropyl)-1H-benzoimidazol-2-yl-amine)

• Product Name: 1-(3-Dimethylaminopropyl)-1H-benzoimidazol-2-yl-amine
• CAS No: 38652-80-1
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 317687
• PubChem ID: 761897
• Update Time: 2025-08-05

1-(3-Dimethylaminopropyl)-1H-benzoimidazol-2-yl-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanamine,2-amino-N,N-dimethyl-
• 1-(3-Dimethylaminopropyl)-1H-benzoimidazol-2-yl-amine
• 2-amino-N,N-dimethyl-1H-Benzimidazole-1-propanamine
• 1-[3-(Dimethylamino)propyl]-1H-benzimidazol-2-amine
• HMS1610H17
• CHEMBL427101
• BDBM50537560
• FT-0639487
• 1-(3-Dimethylamino-propyl)-1H-benzoimidazol-2-ylamine
• Oprea1_680733
• SCHEMBL1982004
• AKOS000588233
• 1-[3-(dimethylamino)propyl]benzimidazol-2-amine
• CS-0359461
• 1-(3-(dimethylamino)propyl)-1h-benzimidazol-2-amine
• Oprea1_628940
• 38652-80-1
• 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-2-amine
• STK697964
• DB-018508

• MDL： MFCD01055040
• Inchi： 1S/C12H18N4/c1-15(2)8-5-9-16-11-7-4-3-6-10(11)14-12(16)13/h3-4,6-7H,5,8-9H2,1-2H3,(H2,13,14)
• InChI Key： XFQGUCOQJCAODM-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=CC=CC1=2)CCCN(C)C

Computed Properties

• Exact Mass: 218.15334
• Monoisotopic Mass: 218.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Boiling Point: 388.1°Cat760mmHg
• Flash Point: 188.5°C
• Refractive Index: 1.602
• PSA: 47.08

1-(3-Dimethylaminopropyl)-1H-benzoimidazol-2-yl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT